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Compound of Interest

Compound Name: 3-Octenal

Cat. No.: B12686514 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, logistical information, and

disposal plans for handling 3-Octenal in a laboratory setting. The following procedures are

based on available data for 3-Octenal and structurally similar compounds, as a specific Safety

Data Sheet (SDS) for 3-Octenal is not readily available.

Immediate Safety and Hazard Information
While specific toxicological data for 3-Octenal is limited, information from related compounds

such as trans-2-Octenal and 3-Octanol suggests that it should be handled as a combustible

liquid that may cause skin and eye irritation.[1][2][3][4] Inhalation of vapors may also cause

respiratory irritation.[4]

Key Hazards:

Flammability: Combustible liquid. Keep away from heat, sparks, and open flames.[2][3]

Skin and Eye Irritation: May cause irritation upon contact.[1][4]

Inhalation: Vapors may lead to respiratory irritation.[4]

Personal Protective Equipment (PPE)
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A comprehensive approach to personal protection is critical when handling 3-Octenal. The

following PPE is recommended to minimize exposure and ensure personal safety.

PPE Category Specification

Eye Protection
Chemical safety goggles or a face shield should

be worn to protect against splashes.[1][4]

Hand Protection
Chemically resistant gloves (e.g., Nitrile rubber)

are required to prevent skin contact.[4]

Body Protection
A flame-retardant lab coat or chemical-resistant

apron should be worn over personal clothing.

Respiratory Protection

Work in a well-ventilated area, preferably a

chemical fume hood. If ventilation is inadequate

or if irritation is experienced, a NIOSH-approved

respirator may be necessary.[1][4]

Chemical and Physical Properties
A summary of the known physical and chemical properties of 3-Octenal is provided below for

easy reference.[5]

Property Value

Molecular Formula C₈H₁₄O

Molecular Weight 126.20 g/mol

Appearance Colorless liquid (inferred)

Boiling Point Data not available

Flash Point Data not available (expected to be combustible)

Solubility Data not available

CAS Number 76595-71-6 (for (E)-3-Octenal)
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Operational and Handling Plan
Adherence to proper handling procedures is essential for maintaining a safe laboratory

environment.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure that all necessary PPE is correctly worn and that a

chemical fume hood is operational.

Dispensing: Handle 3-Octenal in a well-ventilated area, away from ignition sources.[1][3]

Use appropriate tools to minimize the risk of spills.

Storage: Store 3-Octenal in a tightly closed container in a cool, dry, and well-ventilated area,

away from incompatible materials such as strong oxidizing agents.[1][6]

Transport: When moving the chemical, use a secondary container to prevent spills.

Emergency Spill Response
In the event of a 3-Octenal spill, the following workflow should be initiated immediately to

ensure safety and proper cleanup.
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Immediate Actions

Assessment

Containment & Cleanup

Disposal & Decontamination

Alert Personnel & Evacuate Area

Eliminate Ignition Sources

Assess Spill Size & Risk

Contain Spill with Absorbent Material

If safe to handle

Absorb Spilled Liquid

Collect Contaminated Material

Dispose of as Hazardous Waste

Decontaminate Spill Area

Click to download full resolution via product page

Workflow for handling a 3-Octenal spill.
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Disposal Plan
Proper disposal of 3-Octenal and any contaminated materials is crucial to prevent

environmental harm and ensure regulatory compliance.

Step-by-Step Disposal Protocol:

Waste Collection: Collect all 3-Octenal waste, including contaminated absorbent materials,

in a designated and clearly labeled hazardous waste container.[1]

Storage of Waste: Store the sealed waste container in a cool, dry, and well-ventilated area,

away from incompatible materials.

Disposal: Dispose of the hazardous waste through an approved waste disposal company,

following all local, state, and federal regulations.[3][6] Do not pour down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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